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Compound of Interest

Compound Name: 3-Bromophenylsulfur pentafluoride

Cat. No.: B1333655 Get Quote

Essential Safety and Handling Guide for 3-
Bromophenylsulfur Pentafluoride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Bromophenylsulfur pentafluoride in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and mitigate risks.

Hazard Identification and Classification
3-Bromophenylsulfur pentafluoride is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[2][3]

Combustible Liquid (Category 4): A combustible liquid.[3]

Signal Word: Warning[1][2][3]

Hazard Statements:
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H227: Combustible liquid.[3]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to ensure

personal safety when handling 3-Bromophenylsulfur pentafluoride.
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PPE Category Item Specification

Eye/Face Protection
Safety Goggles with

Faceshield

Wear splash-resistant safety

goggles and a faceshield. An

emergency eye wash fountain

and quick drench shower must

be immediately accessible.[1]

Hand Protection Protective Gloves

Wear appropriate chemical-

resistant gloves. Inspect

gloves before use and remove

with care to avoid skin

contamination.

Skin and Body Protection Protective Clothing

Wear long-sleeved clothing.[4]

For significant exposure risk,

gas-tight chemically protective

clothing may be necessary.

Respiratory Protection Respirator

Use only in a well-ventilated

area, preferably under a

chemical fume hood.[4] If

ventilation is inadequate, use a

NIOSH-approved respirator

with an appropriate cartridge.

For emergencies or high-

concentration exposures, a

self-contained breathing

apparatus (SCBA) is required.

[3]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area.[1][3]

Use a local exhaust ventilation system or a chemical fume hood.[1][4]
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Ensure safety showers and eyewash stations are readily available and in working order.[1]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe fumes, mist, spray, or vapors.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

Use non-sparking tools and take precautionary measures against static discharge.[1][3]

Wash hands thoroughly after handling.[1][3]

Handle in accordance with good industrial hygiene and safety procedures.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3]

Keep under an inert gas atmosphere.[1]

Store away from incompatible materials.

Store in a locked-up area.[3]

Emergency and First Aid Procedures
Immediate response is critical in the event of an exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek immediate medical

attention if you feel unwell.[1][3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes.[1] If skin irritation

occurs, get medical advice/attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[3] Continue rinsing. If

eye irritation persists, get medical

advice/attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.[1][3]

Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Stop the leak if it is safe to do so. For large spills, dike the area for later disposal.

Absorb: For small spills, absorb with an inert, dry material such as sand or earth. Do not use

combustible materials.

Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[3]
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Decontaminate: Clean the spill area thoroughly.

Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[1]

Waste should be treated as hazardous.[4]

Entrust disposal to a licensed waste disposal company.[1]

Do not allow the product to enter drains or waterways.

Workflow for Safe Handling of 3-Bromophenylsulfur
Pentafluoride
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Workflow for Safe Handling of 3-Bromophenylsulfur Pentafluoride

Preparation

Don Personal Protective Equipment (PPE)
- Safety Goggles & Faceshield
- Chemical-Resistant Gloves

- Protective Clothing

Verify Engineering Controls
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Chemical Handling

Perform Experimental Procedure
- Avoid contact and inhalation

- Keep away from ignition sources
Emergency Response

Cleanup & Decontamination

Doff Personal Protective Equipment (PPE)

Decontaminate Work Area & Equipment

Segregate & Label Hazardous Waste

Disposal

Dispose of Waste via Licensed Contractor

Wash Hands Thoroughly

Spill Personal Exposure

Follow Spill Response Protocol
Administer First Aid
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Caption: Logical workflow for the safe handling of 3-Bromophenylsulfur pentafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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